Cas no 63121-25-5 (Lacto-N-biose II)
Lacto-N-biose II structure
Product Name:Lacto-N-biose II
CAS No:63121-25-5
MF:C14H25NO11
MW:383.348405599594
CID:520679
Update Time:2023-08-02
Lacto-N-biose II Chemical and Physical Properties
Names and Identifiers
-
- a-D-Galactopyranose,3-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-
- lacto-N-biose II
- Methyl-3-O-(2-acetamido-2-deoxyglucopyranosyl)galactopyranoside
- Methyl-3-O-(2-acetamido-2-deoxy-beta-D-glucopyranosyl)alpha-D-galactopyranoside
- 3-O-{2-Deoxy-2-[(1-hydroxyethylidene)amino]hexopyranosyl}hexopyranose
- alpha-D-Galactopyranose, 3-O-(2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl)-
- Lacto-N-biose II
-
- Inchi: 1S/C14H25NO11/c1-4(18)15-7-10(21)8(19)5(2-16)25-14(7)26-12-9(20)6(3-17)24-13(23)11(12)22/h5-14,16-17,19-23H,2-3H2,1H3,(H,15,18)/t5-,6-,7-,8-,9+,10-,11-,12+,13+,14+/m1/s1
- InChI Key: IXWNIYCPCRHGAE-ZGJPTGLRSA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)NC(C)=O)[C@@H]1[C@H]([C@@H](O)O[C@H](CO)[C@@H]1O)O
Computed Properties
- Exact Mass: 383.142761
- Monoisotopic Mass: 383.142761
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 480
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 198
Experimental Properties
- Density: 1.64
- Boiling Point: 795.5°C at 760 mmHg
- Flash Point: 434.9°C
- Refractive Index: 1.623
Lacto-N-biose II Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
63121-25-5 (Lacto-N-biose II) Related Products
- 75669-79-3(Methyl 2-Acetamido-2-Deoxy-3-O-(b-D-Galactopyranosyl)-a-D-Galactopyranoside)
- 33639-80-4(2-Acetamido-2-deoxy-6-O-(α-L-fucopyranosyl)-D-glucopyranose)
- 32181-59-2(N-Acetyllactosamine)
- 75645-27-1(Lacto-N-triose II)
- 76211-71-7(2-Acetamido-2-deoxy-4-O-(a-L-fucopyranosyl)-D-glucopyranose)
- 34621-73-3(2-O-(2-Acetamido-2-deoxy-b-D-glucopyranosyl)-D-mannose)
- 79365-98-3(a-D-Glucopyranose,O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®4)-O-[6-deoxy-a-L-galactopyranosyl-(1®6)]-2-(acetylamino)-2-deoxy-)
- 64317-83-5(N-[(2S,3R,4R,5S,6R)-5-Hydroxy-6-(hydroxymethyl)-2-[(2S,3R,4S,5S,6R)-2,3,5-trihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-4-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]acetamide)
- 20331-45-7(6-O-2-Acetamido-2-deoxy-4-O-(β-D-galactopyranosyl)-β-D-glucopyranosyl-D-galactopyranose)
- 12009-08-4(Bariumhydroxide (Ba(OH)) (6CI,8CI,9CI))
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk